Cas no 87867-08-1 (L-Histidine, N-benzoyl-1-(2-hydroxypropyl)-, methyl ester)

• Product name: L-Histidine, N-benzoyl-1-(2-hydroxypropyl)-, methyl ester
• CAS No: 87867-08-1
• MF: C₁₇H₂₁N₃O₄
• MW: 331.366344213486
• CID: 651320

L-Histidine, N-benzoyl-1-(2-hydroxypropyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• L-Histidine, N-benzoyl-1-(2-hydroxypropyl)-, methyl ester

• Inchi： 1S/C17H21N3O4/c1-12(21)9-20-10-14(18-11-20)8-15(17(23)24-2)19-16(22)13-6-4-3-5-7-13/h3-7,10-12,15,21H,8-9H2,1-2H3,(H,19,22)/t12?,15-/m0/s1
• InChI Key： RZLHRKTWTNUSMO-CVRLYYSRSA-N
• SMILES： C(OC)(=O)[C@H](CC1N=CN(CC(O)C)C=1)NC(=O)C1=CC=CC=C1

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Boiling Point: 632.5±55.0 °C(Predicted)
• pka: 12.77±0.46(Predicted)